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Compound of Interest

Compound Name: CEP-28122

Cat. No.: B10764694

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

administration of CEP-28122, a potent and selective Anaplastic Lymphoma Kinase (ALK)

inhibitor, in Severe Combined Immunodeficient (SCID) mice models for preclinical cancer

research.

Introduction
CEP-28122 is an orally active small molecule inhibitor of ALK tyrosine kinase.[1][2][3]

Constitutive activation of ALK due to genetic alterations such as chromosomal translocations,

gene amplification, or point mutations is a known oncogenic driver in several human cancers,

including anaplastic large-cell lymphoma (ALCL), non-small cell lung cancer (NSCLC), and

neuroblastoma.[1][2] Preclinical studies using SCID mice xenograft models have demonstrated

the dose-dependent antitumor efficacy of CEP-28122 in ALK-positive human cancer cell lines.

[1][2]

SCID mice are a valuable tool for these studies as they lack functional B and T lymphocytes,

allowing for the successful engraftment and growth of human tumor xenografts.[4] This enables

the in vivo evaluation of novel therapeutic agents like CEP-28122.
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Mechanism of Action and Signaling Pathway
CEP-28122 exerts its therapeutic effect by inhibiting the kinase activity of ALK, thereby blocking

downstream signaling pathways crucial for cancer cell proliferation, survival, and differentiation.

Activated ALK triggers a cascade of intracellular signaling events primarily through four major

pathways:

RAS-ERK (MAPK) Pathway: Regulates cell proliferation and differentiation.

JAK-STAT Pathway: Promotes gene transcription involved in cell survival and proliferation.

PI3K-Akt Pathway: A key pathway in promoting cell survival and inhibiting apoptosis.

PLCγ Pathway: Involved in cell growth and differentiation.

By inhibiting ALK, CEP-28122 effectively shuts down these pro-cancerous signaling networks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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